1,2-Dimethylbenzene-3,4,5,6-d4

• IUPAC Name: 1,2,3,4-tetradeuterio-5,6-dimethylbenzene
• InChI: InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3/i3D,4D,5D,6D
• InChI Key: CTQNGGLPUBDAKN-LNFUJOGGSA-N
• Canonical SMILES: CC1=CC=CC=C1C
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])C)C)[2H])[2H]
• Molecular Formula: C8H10
• DSSTOX Substance ID: DTXSID20480401
• Molecular Weight: 110.19 g/mol
• CAS RN: 62367-40-2

Description

1,2-Dimethylbenzene-3,4,5,6-d4, also known as o-Xylene-3,4,5,6-d4, is a stable isotope of o-Xylene. It has a linear formula of C6D4(CH3)2 and a molecular weight of 110.19. It is also known as o-Xylene, which is an aromatic hydrocarbon with two methyl substituents bonded to adjacent carbon atoms of a benzene ring.

Molecular Structure Analysis

The molecular structure of 1,2-Dimethylbenzene-3,4,5,6-d4 is similar to that of o-Xylene. The IUPAC Standard InChI is InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3. This structure indicates that it has a benzene ring with two methyl groups attached to adjacent carbon atoms.

Physical And Chemical Properties Analysis

The physical properties of the isomers of xylene, which includes o-Xylene, differ slightly. The melting point ranges from -47.87 °C to 13.26 °C. The boiling point for each isomer is around 140 °C. The density of each isomer is around 0.87 g/mL and thus is less dense than water.

Scientific Research Applications

• Chemical Kinetics and Combustion Analysis : Gaïl, Dagaut, Black, and Simmie (2008) conducted experiments on the oxidation of 1,2-dimethylbenzene in a jet-stirred reactor and behind reflected shock waves. They used a detailed chemical kinetic reaction mechanism to model the oxidation and ignition of 1,2-dimethylbenzene, providing insights into its reactivity compared to similar compounds (Gaïl et al., 2008).

• X-ray Diffraction Studies : Drozdowski (2006) investigated the structure of 1,4-dimethylbenzene using X-ray diffraction, analyzing the vibrations in atoms within the liquid form of this compound. This study provided detailed information on the molecular structure and intramolecular interactions in 1,4-dimethylbenzene (Drozdowski, 2006).

• Microbial Degradation Studies : Schraa, Bethe, Neerven, Tweel, Wende, and Zehnder (2004) explored the degradation of 1,2-dimethylbenzene by Corynebacterium strain C125, investigating the metabolic pathways and enzymes involved. This study contributes to understanding how microorganisms can degrade environmental pollutants like 1,2-dimethylbenzene (Schraa et al., 2004).

• Organic Synthesis and Catalysis : Research by Xie, Han, Zhu, Hong, Suo, and Fu (2012) on the synthesis of ortho-diferrocenylbenzene derivatives, including 1,2-diferrocenyl-3,4,5,6-tetramethylbenzene, highlights the application of 1,2-dimethylbenzene derivatives in organic synthesis. Their work involves studying the molecular structure and electrochemical properties of these compounds (Xie et al., 2012).

• Polymer Chemistry and Material Science : Wang and Wang (2014) discuss the use of 1,2-dimethylbenzene in the synthesis of donor-acceptor type copolymers, focusing on the optimization of reaction conditions and the performance of the resulting polymers. This study showcases the application of 1,2-dimethylbenzene in advanced material synthesis (Wang & Wang, 2014).